Cas no 2228277-65-2 (methyl 5-(3-hydroxyazetidin-3-yl)methylthiophene-2-carboxylate)

• Product Name: methyl 5-(3-hydroxyazetidin-3-yl)methylthiophene-2-carboxylate
• CAS No: 2228277-65-2
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6170287
• PubChem ID: 165679859
• Update Time: 2025-06-14

methyl 5-(3-hydroxyazetidin-3-yl)methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-hydroxyazetidin-3-yl)methylthiophene-2-carboxylate
• methyl 5-[(3-hydroxyazetidin-3-yl)methyl]thiophene-2-carboxylate
• EN300-1786499
• 2228277-65-2

• Inchi： 1S/C10H13NO3S/c1-14-9(12)8-3-2-7(15-8)4-10(13)5-11-6-10/h2-3,11,13H,4-6H2,1H3
• InChI Key： SJJWSBQSJBYWFK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1CC1(CNC1)O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.8Ų

Additional information on methyl 5-(3-hydroxyazetidin-3-yl)methylthiophene-2-carboxylate

Recent Advances in the Study of Methyl 5-(3-hydroxyazetidin-3-yl)methylthiophene-2-carboxylate (CAS: 2228277-65-2)

The compound methyl 5-((3-hydroxyazetidin-3-yl)methyl)thiophene-2-carboxylate (CAS: 2228277-65-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and thiophene moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

A key area of interest is the role of this compound as a potential intermediate in the synthesis of biologically active molecules. Researchers have explored its utility in the construction of complex heterocyclic frameworks, which are often found in drugs targeting central nervous system disorders, inflammatory diseases, and metabolic syndromes. The presence of the hydroxyazetidine group is particularly noteworthy, as it contributes to the compound's ability to interact with specific biological targets, enhancing its binding affinity and selectivity.

Recent synthetic methodologies have emphasized the efficient and scalable production of methyl 5-((3-hydroxyazetidin-3-yl)methyl)thiophene-2-carboxylate. Advances in catalytic systems and reaction conditions have enabled higher yields and improved purity, which are critical for its application in drug discovery. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of diverse functional groups, thereby expanding the compound's utility in medicinal chemistry.

Biological studies have demonstrated that this compound exhibits notable activity against specific enzymes and receptors. In vitro assays have revealed its inhibitory effects on kinases and proteases, which are implicated in various pathological conditions. Furthermore, its pharmacokinetic properties, including solubility and metabolic stability, have been evaluated to assess its suitability as a drug candidate. These studies underscore the compound's potential as a lead structure for further optimization and development.

In conclusion, methyl 5-((3-hydroxyazetidin-3-yl)methyl)thiophene-2-carboxylate (CAS: 2228277-65-2) represents a versatile and promising scaffold in pharmaceutical research. Ongoing investigations are expected to uncover additional therapeutic applications and refine its pharmacological profile. The integration of computational modeling and high-throughput screening techniques will likely accelerate the discovery of derivatives with enhanced efficacy and reduced side effects, paving the way for future clinical applications.